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Compound of Interest

Compound Name: Losartan

Cat. No.: B1675146

The responsible management and disposal of chemical and pharmaceutical waste are
paramount for researchers, scientists, and drug development professionals.[1] Proper disposal
of losartan, an angiotensin Il receptor antagonist, is a critical component of laboratory safety
and environmental responsibility.[2] In the United States, the disposal of pharmaceutical waste
is primarily governed by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[1][3][4] While losartan is not a Drug Enforcement
Administration (DEA) controlled substance, it may be classified as a hazardous waste
depending on its characteristics and applicable regulations.

It is essential to consult your institution's Environmental Health & Safety (EHS) department, as
state and local regulations may be more stringent than federal guidelines. The following
protocol outlines the necessary steps for the proper disposal of losartan from a laboratory
setting.

Step-by-Step Disposal Protocol
1. Consultation and Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer's
SDS for losartan.

o Consult Institutional Policies: Contact your institution's EHS department to understand their
specific procedures and requirements for pharmaceutical waste.
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2. Waste Segregation and Collection:

o Designated Waste Container: Collect all disposable items that have come into contact with
losartan, such as gloves, weighing papers, and pipette tips, in a designated and sealable
waste container.

» Container Integrity: The container must be appropriate for storing chemical waste and kept
tightly closed except when adding waste.

3. Labeling and Storage:

e Proper Labeling: The container must be clearly labeled as "Hazardous Waste" and explicitly
identify the contents (e.g., "Losartan Waste").

o Designated Storage Area: Store the chemical waste container in a designated Satellite
Accumulation Area as specified by your institution's EHS.

4. Arrange for Licensed Disposal:

o Contact EHS for Pickup: Coordinate with your institution's EHS department to arrange for the
pickup and disposal of the waste by a licensed chemical waste disposal company. Most
pharmaceutical waste is incinerated at a licensed medical incineration site.

Important Prohibitions:

e No Drain Disposal: Do not dispose of losartan or materials contaminated with it down the
drain. The EPA's Subpart P rule for healthcare facilities explicitly prohibits flushing hazardous
waste pharmaceuticals.

¢ No Regular Trash Disposal: Do not discard losartan waste in the regular trash.

o Not on FDA Flush List: Losartan is not on the FDA's "flush list" of medications that can be
disposed of by flushing.

Hazard Profile for Losartan

The following table summarizes key hazard information for losartan, which informs its
classification and proper disposal route.
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Hazard Classification Description Data Source

EC50 (Daphnia magna): 331
) o mg/l (48h) LC50
Acute Aquatic Toxicity ) Safety Data Sheet
(Oncorhynchus mykiss): > 929

mg/l (96h)

NOEC (Daphnia magna): 100
Chronic Aquatic Toxicity mg/l (21d) NOEC (Pimephales  Safety Data Sheet
promelas): 10 mg/l (32d)

Classified as a hazardous
drug, with primary risks
including reproductive toxicity,
Human Health Hazard ] ] ) BenchChem
potential for allergic skin
reactions, and serious eye

damage.

Governed by EPA under
Regulatory Status RCRA. Not a DEA-controlled Multiple Sources

substance.

Experimental Protocols

The procedural steps outlined above constitute the standard protocol for the safe disposal of
losartan in a laboratory environment. Adherence to this protocol, in conjunction with institution-
specific EHS guidelines, is mandatory for regulatory compliance and environmental protection.

Losartan Disposal Workflow

The diagram below illustrates the decision-making process for the proper disposal of losartan

in a research setting.
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Caption: Decision workflow for proper Losartan disposal in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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